Cas no 41764-08-3 (5-(1,3-Benzodioxol-5-yl)-2(3H)-furanone)

5-(1,3-Benzodioxol-5-yl)-2(3H)-furanone structure
41764-08-3 structure
Product name:5-(1,3-Benzodioxol-5-yl)-2(3H)-furanone
CAS No:41764-08-3
MF:C11H8O4
MW:204.178823471069
CID:2636027
PubChem ID:165357254

5-(1,3-Benzodioxol-5-yl)-2(3H)-furanone Chemical and Physical Properties

Names and Identifiers

    • 5-(1,3-Benzodioxol-5-yl)-2(3H)-furanone
    • 41764-08-3
    • DTXSID201280142
    • Inchi: InChI=1S/C11H8O4/c12-11-4-3-8(15-11)7-1-2-9-10(5-7)14-6-13-9/h1-3,5H,4,6H2
    • InChI Key: YGUNMXHIAWUXBM-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 204.04225873Da
  • Monoisotopic Mass: 204.04225873Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 44.8Ų

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